Cas no 1172918-64-7 (4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine)

• Product Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine
• CAS No: 1172918-64-7
• MF: C₁₆H₁₈FN₃OS
• MW: 319.397025585175
• CID: 5904921
• PubChem ID: 44068354
• Update Time: 2025-10-18

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine
• [4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(2-fluorophenyl)methanone
• 1172918-64-7
• (4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(2-fluorophenyl)methanone
• VU0645264-1
• F5496-0026
• AKOS024511137

• Inchi： 1S/C16H18FN3OS/c1-2-14-18-19-15(22-14)11-7-9-20(10-8-11)16(21)12-5-3-4-6-13(12)17/h3-6,11H,2,7-10H2,1H3
• InChI Key： UKTQXIIPHWTXJP-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1CCN(C(C2C=CC=CC=2F)=O)CC1

Computed Properties

• Exact Mass: 319.11546154g/mol
• Monoisotopic Mass: 319.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.3Ų

Additional information on 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine

Introduction to 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine (CAS No. 1172918-64-7)

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine, with the CAS number 1172918-64-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a fluorobenzoyl moiety, and a thiadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the ethyl group at the 5-position of the thiadiazole ring further enhances the compound's lipophilicity and bioavailability.

The piperidine ring is a six-membered heterocyclic amine that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. In this compound, the piperidine ring is substituted with a 2-fluorobenzoyl group, which introduces additional complexity and functionality. The fluorine atom in the fluorobenzoyl moiety can influence the compound's electronic properties and interactions with biological targets.

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its activity against various disease targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways.

In the context of neurological disorders, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine has been evaluated for its ability to modulate ion channels and neurotransmitter receptors. These properties make it a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects.

In cancer research, this compound has shown promise as a potential anticancer agent. It has been tested against various cancer cell lines and has demonstrated selective cytotoxicity towards tumor cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Inflammatory conditions are another area where 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine has shown therapeutic potential. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to optimize its potency and selectivity. These efforts include modifying the substituents on the thiadiazole ring and the fluorobenzoyl moiety to improve binding affinity to target proteins and reduce off-target effects.

In conclusion, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(2-fluorobenzoyl)piperidine